Cas no 146350-96-1 (2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole)

• Product Name: 2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole
• CAS No: 146350-96-1
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 3764144
• PubChem ID: 2129690
• Update Time: 2025-06-07

2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(butylthio)-5-methyl-
• 2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole
• RUPSQLCQKZEDHW-UHFFFAOYSA-N
• 146350-96-1
• STK732857
• 2-(butylsulfanyl)-5-methyl-1H-benzimidazole
• F1501-0114
• Z57298430
• AKOS001175336
• VU0494362-1
• 2-(butylthio)-5-methyl-1H-benzo[d]imidazole
• 2-butylsulfanyl-6-methyl-1H-benzimidazole
• 1H-1,3-Benzimidazole, 2-(butylthio)-5-methyl-

• Inchi： 1S/C12H16N2S/c1-3-4-7-15-12-13-10-6-5-9(2)8-11(10)14-12/h5-6,8H,3-4,7H2,1-2H3,(H,13,14)
• InChI Key： RUPSQLCQKZEDHW-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(C)=CC=2N1)CCCC

Computed Properties

• Exact Mass: 220.10341969Da
• Monoisotopic Mass: 220.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54Ų

Additional information on 2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole

Professional Introduction to 2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole (CAS No. 146350-96-1)

2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole, with the chemical identifier CAS No. 146350-96-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the benzodiazole class, which is well-documented for its pharmacological properties, particularly in the modulation of central nervous system activity. The structural integrity of this compound, featuring a butylsulfanyl substituent at the 2-position and a methyl group at the 5-position of the benzodiazole core, contributes to its unique chemical and biological profile.

The benzodiazole scaffold is renowned for its role in the development of anxiolytics, sedatives, and anticonvulsants. The introduction of the butylsulfanyl group into the molecular structure of 2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole introduces additional sulfur atoms into the system, which can influence both electronic and steric properties. This modification has been explored in recent research as a means to enhance binding affinity and selectivity for specific receptor targets.

In contemporary pharmaceutical research, modifications to benzodiazole derivatives are frequently investigated to improve therapeutic efficacy while minimizing side effects. The presence of the butylsulfanyl group in 2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole may contribute to enhanced solubility and metabolic stability, factors that are critical for drug bioavailability and duration of action. Furthermore, the methyl group at the 5-position can influence electronic distribution across the ring system, potentially affecting receptor interaction.

The compound's potential applications extend to neuropharmacology, where it may serve as a precursor or analog in the synthesis of novel therapeutic agents. Recent studies have highlighted the importance of sulfide-containing heterocycles in modulating neuronal signaling pathways. The sulfur atoms in the butylsulfanyl group could participate in hydrogen bonding or other interactions with biological targets, thereby influencing pharmacological outcomes.

The synthesis of 2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitution protocols, are often employed to construct the benzodiazole core and introduce functional groups like the butylsulfanyl moiety. These synthetic approaches ensure high yield and purity, which are essential for subsequent pharmacological evaluation.

Evaluation of 2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole in preclinical models has revealed intriguing biological activities. Its interaction with GABA-A receptors suggests potential as an anxiolytic agent with a distinct mechanism compared to classical benzodiazepines. The influence of the butylsulfanyl group on receptor binding kinetics may lead to improved selectivity over off-target effects, reducing unwanted sedative or cognitive impairment side effects.

The compound's structural features also make it a valuable tool for computational chemistry studies. Molecular modeling techniques can be employed to predict binding modes and affinity for various biological targets. These simulations provide critical insights into how modifications like the butylsulfanyl substituent influence interactions with proteins and enzymes involved in neuronal function.

In conclusion, 2-(butylsulfanyl)-5-methyl-1H-1,3-benzodiazole represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential advantages in terms of bioavailability, receptor selectivity, and therapeutic efficacy. As research continues to uncover new applications for sulfide-containing heterocycles in medicine, compounds like this one will remain at the forefront of innovation in neuropharmacology and related fields.